Cas no 1396762-34-7 (Sodium 3-chloro-2,4-difluorobenzoate)

• Product Name: Sodium 3-chloro-2,4-difluorobenzoate
• CAS No: 1396762-34-7
• MF: C₇H₂ClF₂NaO₂
• MW: 214.529159069061
• CID: 2092858
• PubChem ID: 72698622
• Update Time: 2025-06-25

Sodium 3-chloro-2,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Sodium 3-chloro-2,4-difluorobenzoate
• 3-CHLORO-2,4-DIFLUOROBENZOIC ACID SODIUM SALT
• Sodium3-chloro-2,4-difluorobenzoate
• sodium;3-chloro-2,4-difluorobenzoate
• AKOS024464830
• 1396762-34-7
• QCYLPXHFZPIGEE-UHFFFAOYSA-M
• DB-199611
• sodium;3-chloro-2,4-difluoro-benzoate
• 823-574-1

• MDL： MFCD22689876
• Inchi： 1S/C7H3ClF2O2.Na/c8-5-4(9)2-1-3(6(5)10)7(11)12;/h1-2H,(H,11,12);/q;+1/p-1
• InChI Key： QCYLPXHFZPIGEE-UHFFFAOYSA-M
• SMILES： ClC1=C(C=CC(C(=O)[O-])=C1F)F.[Na+]

Computed Properties

• Exact Mass: 213.9609076g/mol
• Monoisotopic Mass: 213.9609076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Additional information on Sodium 3-chloro-2,4-difluorobenzoate

Introduction to Sodium 3-chloro-2,4-difluorobenzoate (CAS No. 1396762-34-7)

Sodium 3-chloro-2,4-difluorobenzoate (CAS No. 1396762-34-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, has been studied extensively for its potential applications in various scientific domains. The presence of both chloro and fluoro substituents in its benzene ring makes it a particularly intriguing molecule for researchers exploring novel synthetic pathways and bioactive materials.

The chemical structure of Sodium 3-chloro-2,4-difluorobenzoate consists of a benzoate backbone with substituents at the 3rd, 2nd, and 4th positions. The chloro group introduces electrophilic characteristics, while the two fluorine atoms add electron-withdrawing effects, influencing the overall reactivity and stability of the molecule. This combination of functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of fine chemicals and pharmaceuticals.

In recent years, the demand for halogenated benzoates has surged due to their utility in medicinal chemistry. Specifically, compounds like Sodium 3-chloro-2,4-difluorobenzoate have been explored as precursors for synthesizing active pharmaceutical ingredients (APIs) with enhanced biological activity. The fluorine atoms, in particular, are known to improve metabolic stability and binding affinity in drug molecules, making them highly sought after in drug design.

One of the most compelling aspects of Sodium 3-chloro-2,4-difluorobenzoate is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to create compounds with potential applications in oncology, anti-inflammatory therapies, and antimicrobial treatments. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. This has opened up new avenues for drug discovery and development.

The synthesis of Sodium 3-chloro-2,4-difluorobenzoate involves multi-step organic reactions that require precise control over reaction conditions. The chlorination and fluorination processes are critical steps that determine the yield and purity of the final product. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize these reactions while minimizing environmental impact.

Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and properties of Sodium 3-chloro-2,4-difluorobenzoate. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at the molecular level. This has not only accelerated the drug discovery process but also provided insights into structure-activity relationships (SARs), guiding the design of more effective derivatives.

The pharmaceutical industry has shown particular interest in halogenated benzoates due to their broad spectrum of biological activities. Sodium 3-chloro-2,4-difluorobenzoate, with its unique substitution pattern, has been investigated for its potential as a scaffold for novel drugs. Preclinical studies have highlighted its promising properties as an intermediate in synthesizing compounds with therapeutic value. These findings have prompted further research into optimizing its synthesis and exploring new applications.

In addition to pharmaceutical applications, Sodium 3-chloro-2,4-difluorobenzoate has found utility in materials science. Its ability to participate in various chemical transformations makes it a valuable building block for creating advanced polymers and functional materials. Researchers are exploring its use in developing materials with enhanced durability and specific chemical properties tailored for industrial applications.

The regulatory landscape for compounds like Sodium 3-chloro-2,4-difluorobenzoate is continually evolving to ensure safety and efficacy in their use. Manufacturers must adhere to stringent guidelines set by global regulatory bodies to ensure that these compounds are produced and utilized responsibly. This includes rigorous quality control measures during synthesis and thorough testing before commercialization.

The future prospects for Sodium 3-chloro-2,4-difluorobenzoate are bright, with ongoing research uncovering new possibilities for its application across multiple industries. As synthetic methodologies advance and computational tools become more sophisticated, the potential uses for this compound are likely to expand further. Collaborative efforts between academia and industry will be crucial in translating these scientific discoveries into tangible benefits for society.